Cas no 2115016-68-5 (5-Bromo-4-cyclopropyl-6-methylpyrimidin-2-amine)

• Product Name: 5-Bromo-4-cyclopropyl-6-methylpyrimidin-2-amine
• CAS No: 2115016-68-5
• MF: C₈H₁₀BrN₃
• MW: 228.08910036087
• CID: 5696723
• PubChem ID: 130270049
• Update Time: 2023-10-14

5-Bromo-4-cyclopropyl-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-CYCLOPROPYL-6-METHYLPYRIMIDIN-2-AMINE
• SCHEMBL19174177
• 2115016-68-5
• 2-Pyrimidinamine, 5-bromo-4-cyclopropyl-6-methyl-
• 5-Bromo-4-cyclopropyl-6-methylpyrimidin-2-amine

• Inchi： 1S/C8H10BrN3/c1-4-6(9)7(5-2-3-5)12-8(10)11-4/h5H,2-3H2,1H3,(H2,10,11,12)
• InChI Key： IPFRPCYUQHTCKX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(N)N=C1C1CC1

Computed Properties

• Exact Mass: 227.00581g/mol
• Monoisotopic Mass: 227.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.645±0.06 g/cm3(Predicted)
• Boiling Point: 372.7±44.0 °C(Predicted)
• pka: 3.11±0.10(Predicted)